Cas no 1021107-07-2 (N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide)

• Product Name: N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide
• CAS No: 1021107-07-2
• MF: C₁₇H₁₂F₂N₄O₃S
• MW: 390.363988876343
• CID: 6239269
• PubChem ID: 42139373
• Update Time: 2025-05-30

N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide
• F5225-0563
• N-[6-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• 1021107-07-2
• AKOS024500982
• N-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• Inchi： 1S/C17H12F2N4O3S/c18-10-3-4-12(11(19)8-10)20-15(24)9-27-16-6-5-14(22-23-16)21-17(25)13-2-1-7-26-13/h1-8H,9H2,(H,20,24)(H,21,22,25)
• InChI Key： RQFAOSBTCFNWHN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1=CC=CO1)=O)CC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 390.05981776g/mol
• Monoisotopic Mass: 390.05981776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide

N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide: A Comprehensive Overview

N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide is a complex organic compound with the CAS number 1021107-07-2. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridazine ring system and a furan moiety. The structure of this molecule is characterized by the presence of a sulfanyl group (-S-) attached to a carbamoylmethyl group, which is further connected to a 2,4-difluorophenyl ring. The furan-2-carboxamide group is linked to the pyridazine ring at the 3-position, creating a unique architecture that contributes to its potential biological and chemical properties.

The synthesis of N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems that enhance reaction efficiency while minimizing side products.

From a pharmacological perspective, this compound has been studied for its potential as a bioactive agent. Experimental studies have demonstrated that N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide exhibits significant activity in vitro against various enzyme targets, including kinases and proteases. Its ability to modulate these enzymes suggests potential applications in the development of therapeutic agents for diseases such as cancer and inflammatory disorders.

Recent research has also focused on the biological activity of this compound. In particular, studies have highlighted its role as a modulator of cellular signaling pathways involved in apoptosis and cell proliferation. Preclinical data indicate that this compound may possess anti-proliferative effects on cancer cells while sparing normal cells, making it a promising candidate for further investigation in oncology research.

The structural features of N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide, particularly the presence of electron-withdrawing groups such as fluorine atoms and carbonyl functionalities, contribute to its stability and reactivity. These groups also influence the molecule's solubility and permeability properties, which are critical factors in drug delivery systems. Researchers have explored various formulation strategies to enhance the bioavailability of this compound, including lipid-based formulations and nanoparticle delivery systems.

In terms of safety and toxicity, preliminary studies suggest that this compound exhibits low toxicity in animal models at therapeutic doses. However, further investigations are required to fully characterize its safety profile and long-term effects. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds intended for therapeutic use, ensuring that their benefits outweigh potential risks.

The development of N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide into a clinical candidate would require extensive preclinical testing and regulatory approval. Current research efforts are focused on optimizing its pharmacokinetic properties and identifying optimal dosing regimens for future clinical trials.

In conclusion, N-[6-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]furan-2-carboxamide represents an intriguing molecule with potential applications in drug discovery. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for advancing research in medicinal chemistry and pharmacology.